Cas no 92339-84-9 (8-Aminoquinoline N-Oxide)

• Product Name: 8-Aminoquinoline N-Oxide
• CAS No: 92339-84-9
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD11870107
• CID: 1972031
• PubChem ID: 87561000
• Update Time: 2025-08-04

8-Aminoquinoline N-Oxide Chemical and Physical Properties

Names and Identifiers

• 8-Aminoquinoline N-Oxide
• CTK5H1167
• SureCN4136722
• 8-Aminoquinoline, 1-oxide
• ACMC-209rfg
• 8-aminoquinoline-1-oxide
• 8-Amino-chinolin-N-oxid
• 1-Oxido-8-quinolinylamine
• 1-oxy-quinolin-8-ylamine
• AC1LC5RI
• ANW-39818
• 1-oxidoquinolin-1-ium-8-amine
• 8-AMINOQUINOLIN-1-IUM-1-OLATE
• A2211
• DTXSID10344169
• SCHEMBL4136722
• AKOS015854666
• T71462
• 8-AminoquinolineN-Oxide
• MFCD11870107
• 92339-84-9
• DTXCID70295244

• MDL： MFCD11870107
• Inchi： 1S/C9H8N2O/c10-8-5-1-3-7-4-2-6-11(12)9(7)8/h1-6H,10H2
• InChI Key： VAPLDXAYDSGTPC-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC=C2C=CC=C(C=12)N

Computed Properties

• Exact Mass: 160.06400
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 51.5

Experimental Properties

• Melting Point: 109.0 to 113.0 deg-C
• PSA: 51.48000
• LogP: 2.43170

8-Aminoquinoline N-Oxide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501

Additional information on 8-Aminoquinoline N-Oxide

Introduction to 8-Aminoquinoline N-Oxide (CAS No. 92339-84-9)

8-Aminoquinoline N-Oxide, identified by the Chemical Abstracts Service Number (CAS No.) 92339-84-9, is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the quinoline family, which is well-documented for its broad spectrum of biological activities. The presence of an amino group and a nitroso oxygen in its molecular structure endows it with unique chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 8-Aminoquinoline N-Oxide consists of a quinoline core substituted with an amino group at the 8-position and an N-oxide functional group. This configuration imparts both reactivity and stability, enabling diverse chemical modifications that can be exploited for drug design. The N-oxide moiety, in particular, has been shown to enhance the solubility and bioavailability of quinoline derivatives, which is a critical factor in pharmaceutical development.

In recent years, 8-Aminoquinoline N-Oxide has been extensively studied for its potential applications in the treatment of various diseases. One of the most promising areas of research is its role in antimalarial therapy. Quinoline derivatives have a long history of use in combating malaria, and modifications to their structure have led to the development of highly effective drugs such as chloroquine and mefloquine. The introduction of an N-oxide group into the quinoline framework has further enhanced their efficacy by improving metabolic stability and reducing toxicity.

Moreover, 8-Aminoquinoline N-Oxide has shown significant promise in the fight against antibiotic-resistant bacteria. The growing threat of multidrug-resistant pathogens necessitates the discovery of novel antimicrobial agents. Quinoline-based compounds have demonstrated activity against a wide range of bacterial strains, including those that are resistant to conventional antibiotics. The structural features of 8-Aminoquinoline N-Oxide make it an ideal candidate for further investigation as a potential antimicrobial agent.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of 8-Aminoquinoline N-Oxide derivatives with enhanced biological activity. These computational tools allow researchers to predict the binding affinity and specificity of different quinoline analogs to target enzymes and receptors. By leveraging these technologies, scientists have been able to optimize the structure-activity relationships (SAR) of 8-Aminoquinoline N-Oxide, leading to more potent and selective therapeutic agents.

The synthesis of 8-Aminoquinoline N-Oxide involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis begins with the condensation of an appropriate aldehyde or ketone with an amine derivative, followed by oxidation to introduce the N-oxide group. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to improve yield and purity.

In addition to its pharmaceutical applications, 8-Aminoquinoline N-Oxide has found utility in materials science and chemical biology. Its ability to participate in coordination chemistry makes it a valuable ligand for metal complexes that can be used in catalysis and sensing applications. Furthermore, its fluorescence properties have been explored for use in bioimaging techniques, where it serves as a fluorescent probe for tracking biological processes.

The toxicological profile of 8-Aminoquinoline N-Oxide is another critical aspect that has been thoroughly investigated. Preclinical studies have demonstrated that this compound exhibits moderate toxicity at high doses but remains relatively safe at therapeutic concentrations. Understanding its pharmacokinetic behavior is essential for optimizing dosing regimens and minimizing adverse effects. Further research is ongoing to elucidate the mechanisms by which 8-Aminoquinoline N-Oxide exerts its biological effects.

The future prospects for 8-Aminoquinoline N-Oxide are promising, with ongoing research focusing on expanding its therapeutic applications. Novel derivatives are being designed to target additional disease areas, including cancer, viral infections, and neurological disorders. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates for further development.

In conclusion,8-Aminoquinoline N-Oxide (CAS No. 92339-84-9) is a versatile compound with significant potential in medicinal chemistry and pharmacology. Its unique structural features enable diverse applications across multiple therapeutic areas, from antimalarial therapy to antibiotic resistance management. With continued advancements in synthetic methodologies and computational tools,8-Aminoquinoline N-Oxide is poised to play a crucial role in the development of next-generation pharmaceuticals.